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For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

lead styphnate, a highly sensitive primary explosive. Adherence to these protocols is essential

to mitigate the significant risks associated with this compound.

Lead styphnate (C₆HN₃O₈Pb) is a hazardous material that presents a dual threat of extreme

toxicity and high explosiveness.[1][2][3] It is sensitive to shock, friction, heat, and static

discharge, and it is harmful if inhaled, ingested, or absorbed through the skin.[3][4][5] Chronic

exposure can lead to severe health effects, including damage to the nervous system, kidneys,

and reproductive system.[1][2][6]

Hazard Communication
Understanding the specific hazards of lead styphnate is the first step in safe handling. The

following table summarizes its classification under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement GHS Pictogram

Explosive
H201: Explosive; mass

explosion hazard.[1]
💣

Acute Toxicity (Oral) H302: Harmful if swallowed.[4] ❗

Acute Toxicity (Inhalation) H332: Harmful if inhaled.[4] ❗

Reproductive Toxicity
H360: May damage fertility or

the unborn child.[1][4]
kesehatan

Specific Target Organ Toxicity

(Repeated Exposure)

H372: Causes damage to

nervous system, kidney, and

hematopoietic system through

prolonged or repeated

exposure.[1][4]

kesehatan

Hazardous to the Aquatic

Environment

H410 / H411: Very toxic to

aquatic life with long lasting

effects.[1][4]

lingkungan

Data compiled from multiple

safety data sheets.[1][4]

Personal Protective Equipment (PPE)
A thorough risk assessment must be conducted to determine the appropriate level of PPE for

any task involving lead styphnate.[7] The following table outlines the minimum recommended

PPE.
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Protection Type Equipment
Specifications and Best

Practices

Respiratory Protection

Air-purifying respirator (APR)

or Supplied-air respirator

(SAR)

An exposure assessment is

mandatory to select the correct

respirator.[7] Options range

from half-face APRs for low-

level exposure to full-face

PAPRs or SARs for higher-risk

activities.[8] Ensure proper fit

testing and adherence to a

comprehensive respiratory

protection program.

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles are

essential.[7] A face shield

should be worn in addition to

goggles when there is a splash

or explosion hazard.

Hand Protection Chemically resistant gloves

Use antistatic, non-sparking

gloves.[5] Disposable nitrile,

neoprene, or butyl rubber

gloves provide good chemical

resistance.[9] Double-gloving

is recommended.

Body Protection
Flame-resistant (FR) and

antistatic lab coat or coveralls

Disposable, single-use

coveralls are recommended to

prevent skin contact.[7] All

protective clothing should be

antistatic to minimize ignition

risks.[5]

Foot Protection
Closed-toe safety shoes with

conductive or antistatic soles

Footwear must be non-

sparking.

PPE Selection Workflow
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The following diagram illustrates a logical workflow for selecting the appropriate PPE when

handling lead styphnate.

Start: Task Involving
Lead Styphnate

Conduct Risk Assessment
(Quantity, Dust/Fume Potential, Task Duration)

Low Risk
(e.g., handling small, wetted quantities

in a ventilated enclosure)

Low

High Risk
(e.g., weighing dry powder, potential

for dust generation, spill cleanup)

High

Minimum PPE:
- Half-face APR with P100 filters

- Safety goggles
- Single pair of nitrile gloves

- FR/antistatic lab coat
- Conductive shoes

Enhanced PPE:
- Full-face PAPR or SAR

- Safety goggles and face shield
- Double-gloving (e.g., nitrile)

- Disposable FR/antistatic coveralls
- Conductive shoes and shoe covers

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling lead styphnate.
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Strict hygiene practices are mandatory to prevent contamination.[10] Emergency procedures

must be clearly posted and all personnel trained.

Hygiene Practices:

Wash hands and face thoroughly with soap and water before eating, drinking, smoking, or

leaving the work area.[1][11]

Do not eat, drink, or smoke in designated handling areas.[11][12]

Contaminated work clothing must not be taken home.[10] It is recommended to use

disposable coveralls.[7]

Emergency First Aid:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.[1] Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing immediately.

Wash affected skin with plenty of soap and

water for at least 15 minutes.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting.[10] Seek immediate medical

attention.

Operational and Disposal Plans
Safe Handling and Storage:
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Procedure Guideline

Control Measures

Handle only in a designated, well-ventilated

area, preferably within a fume hood or glove box

with local exhaust ventilation.[2][7]

Ignition Sources
Eliminate all sources of ignition, including heat,

sparks, open flames, and static discharge.[1][12]

Handling Precautions

Do not subject the material to mechanical

shock, impact, or friction.[2][12] Use only non-

sparking tools and equipment.[10][12]

Moisture Content
Keep the material wetted with water.[1] DO NOT

ALLOW TO DRY.[12]

Grounding
Ground and bond all containers and receiving

equipment to prevent static electricity buildup.[1]

Storage

Store in a cool, dry, well-ventilated, and

approved magazine for explosives, away from

incompatible materials.[12] Do not store at

temperatures above 150°F (65.5°C).[12]

Spill Response: A spill of lead styphnate constitutes an immediate explosion and

contamination hazard.[12]

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ignition Sources: Remove all sources of ignition.[12]

Wetting: If safe to do so, gently wet the spilled material with a fine water mist to prevent dust

generation.[12][13]

Cleanup: Use non-sparking tools and conductive materials for cleanup.[10][12] Place the

wetted material in a designated, labeled waste container.

Decontamination: Decontaminate the spill area thoroughly.

PPE: All personnel involved in the cleanup must wear the appropriate enhanced PPE.
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Waste Disposal:

All lead styphnate waste, including contaminated PPE and cleaning materials, is considered

hazardous waste.[8]

Disposal must be carried out in strict accordance with all applicable local, state, and federal

regulations for explosive and hazardous materials.[7][10]

Controlled oxidation by trained professionals is a potential method for rendering the material

less hazardous, but this should not be attempted by laboratory personnel.[14] Contact your

institution's environmental health and safety (EHS) department for specific disposal

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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